Cas no 109371-20-2 (4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one)

• Product Name: 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one
• CAS No: 109371-20-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD00277471
• CID: 138100
• PubChem ID: 2779141
• Update Time: 2025-07-19

4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-2,3,5-trimethyl-, 1-oxide
• 4-chloro-2,3,5-trimethyl-1-oxidopyridin-1-ium
• 4-CHLORO-2,3,5-TRIMETHYLPYRIDINIUM-1-OLATE
• 4-chloro-2,3,5-trimethylpyridine N-oxide
• 4-chloro-2,3,5-trimethylpyridine-1-oxide
• Pyridine,4-chloro-2,3,5-triMethyl-
• 4-CHLORO-2,3,5-TRIMETHYLPYRIDINE-N-OXIDE
• 2,3,5-TRIMETHYL 4-CHLORO PYRIDINE N-OXIDE
• 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one
• AKOS015910709
• 4-Chloro-2,3,5-trimethyl-1-oxo-1lambda~5~-pyridine
• SCHEMBL714637
• 4-Chloro-2,3,5-trimethylpyridine1-oxide
• 109371-20-2
• 5-BENZYLOXY-INDOLINEHCL
• OEIVKNYMXKWILN-UHFFFAOYSA-N
• AMY41831
• FT-0642676
• DTXSID40381289
• 4-chloro-2,3,5-trimethylpyridine 1-oxide

• MDL： MFCD00277471
• Inchi： 1S/C8H10ClNO/c1-5-4-10(11)7(3)6(2)8(5)9/h4H,1-3H3
• InChI Key： OEIVKNYMXKWILN-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C[N+](=C(C)C=1C)[O-]

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.532
• PSA: 25.46000
• LogP: 2.69370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one

Chemical Profile of 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one (CAS No. 109371-20-2)

4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 109371-20-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring containing nitrogen and an oxygen atom in the 1-position. The presence of a chlorine substituent at the 4-position, along with methyl groups at the 2-, 3-, and 5-positions, imparts unique electronic and steric properties that make it a versatile intermediate in synthetic chemistry.

The structural features of 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one contribute to its potential utility in the development of bioactive molecules. The chlorine atom serves as a reactive site for further functionalization via nucleophilic substitution reactions, enabling the construction of more complex scaffolds. Additionally, the methyl groups enhance lipophilicity, which can be advantageous for membrane permeability and metabolic stability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridinone derivatives. Studies have demonstrated that such compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one may influence its interaction with biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The pyridinone core is a common motif in kinase inhibitors due to its ability to bind to ATP pockets and modulate enzyme activity. The chlorine substituent on 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one could be particularly useful for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. Molecular docking studies using 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one have revealed its potential as a scaffold for developing novel inhibitors targeting specific kinases involved in cancer progression. These virtual screening approaches have accelerated the discovery process by identifying lead compounds that require further optimization.

The synthesis of 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one involves multi-step organic transformations that highlight its synthetic utility. For instance, one common synthetic route involves the condensation of acetone with chloromethyl methyl ether followed by cyclization and subsequent chlorination. These steps showcase the compound's versatility as a building block for more complex heterocycles.

In addition to its pharmaceutical applications, 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one has shown promise in material science research. Its aromatic structure and electron-deficient nature make it a candidate for applications in organic electronics and catalysis. Researchers are exploring its use as a ligand or intermediate in transition metal-catalyzed reactions, which could lead to novel synthetic methodologies.

The safety profile of 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents and moderate stability under standard conditions, further toxicological assessments are necessary to evaluate its potential effects on human health and the environment. These studies are essential for ensuring safe handling and disposal practices.

The growing body of research on 4-chloro-2,3,5-trimethyl-1λ?-pyridin-1-one underscores its significance as a chemical entity with diverse applications. As our understanding of its properties continues to expand, new opportunities for innovation are likely to emerge across multiple scientific disciplines. Whether used as an intermediate in drug development or as a component in advanced materials, this compound represents a valuable asset in modern chemical research.